![molecular formula C11H14O2 B1354879 Bicyclo[2.2.1]hept-5-en-2-yl methacrylate CAS No. 3232-07-3](/img/structure/B1354879.png)
Bicyclo[2.2.1]hept-5-en-2-yl methacrylate
Overview
Description
“Bicyclo[2.2.1]hept-5-en-2-yl methacrylate” is a chemical compound with the molecular formula C11H14O2 . It is a solid substance and its CAS number is 3232-07-3 .
Synthesis Analysis
While specific synthesis methods for “Bicyclo[2.2.1]hept-5-en-2-yl methacrylate” were not found, related compounds have been synthesized through reactions involving epichlorohydrin in the presence of tetramethylammonium iodide .Molecular Structure Analysis
The InChI code for “Bicyclo[2.2.1]hept-5-en-2-yl methacrylate” is 1S/C11H14O2/c1-7(2)11(12)13-10-6-8-3-4-9(10)5-8/h3-4,8-10H,1,5-6H2,2H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“Bicyclo[2.2.1]hept-5-en-2-yl methacrylate” has a molecular weight of 178.23 g/mol . It is a solid substance and should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Polymerization Studies
This compound is used in the study of vinylic polymerization processes, particularly with transition metal catalysts such as cobalt (II) compounds, which can be activated with methylaluminoxane (MAO) in chlorobenzene .
Synthesis of Norbornenyl Esters
It serves as a precursor in the synthesis of norbornenyl methyl esters of haloacetic acids through [4+2] cycloaddition reactions with cyclopentadiene to allyl esters .
Organic Synthesis
The compound is involved in organic synthesis procedures, such as the synthesis of 5-, 2-Methylbicyclo [2.2.1]hept-2-enes and 2-methylenebicyclo [2.2.1]heptane .
Material Science
In material science, it is used for creating silane derivatives , which have applications in coatings, adhesives, and sealants due to their ability to form cross-linked structures .
Safety and Hazards
The safety information for “Bicyclo[2.2.1]hept-5-en-2-yl methacrylate” indicates that it is a substance that requires caution. It has hazard statements H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
2-bicyclo[2.2.1]hept-5-enyl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-7(2)11(12)13-10-6-8-3-4-9(10)5-8/h3-4,8-10H,1,5-6H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQUQEEUZJPRILD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OC1CC2CC1C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30564488 |
Source
|
| Record name | Bicyclo[2.2.1]hept-5-en-2-yl 2-methylprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30564488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[2.2.1]hept-5-en-2-yl methacrylate | |
CAS RN |
3232-07-3 |
Source
|
| Record name | Bicyclo[2.2.1]hept-5-en-2-yl 2-methylprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30564488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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